molecular formula C21H23ClN2O2S2 B2565736 4-(tert-butyl)-N-{[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}benzenesulfonamide CAS No. 866018-56-6

4-(tert-butyl)-N-{[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}benzenesulfonamide

Cat. No. B2565736
CAS RN: 866018-56-6
M. Wt: 435
InChI Key: ROTDUXLHZMUQEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(tert-butyl)-N-{[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}benzenesulfonamide is a useful research compound. Its molecular formula is C21H23ClN2O2S2 and its molecular weight is 435. The purity is usually 95%.
BenchChem offers high-quality 4-(tert-butyl)-N-{[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(tert-butyl)-N-{[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment : A novel zinc phthalocyanine substituted with benzenesulfonamide derivative groups was synthesized, showing potential for photodynamic therapy applications in cancer treatment. The compound demonstrated good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, essential for Type II mechanisms in treating cancer (Pişkin et al., 2020).

Anticancer Derivatives of Celecoxib : Celecoxib derivatives incorporating benzenesulfonamide showed potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. Compounds were tested for their activities and revealed that one particular compound exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in various organs, suggesting its potential for therapeutic development (Küçükgüzel et al., 2013).

Antimicrobial Applications

Antibacterial and Antifungal Activities : Benzenesulfonamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. Compounds displayed potent activity against various bacteria and fungi strains, indicating their potential as antimicrobial agents. Specific derivatives exhibited notable activity, suggesting their importance in developing new antimicrobial therapies (Sarvaiya et al., 2019).

Antibacterial Activity with Cell-Penetrating Peptides : N-(thiazol-2-yl)benzenesulfonamide derivatives, in combination with cell-penetrating octaarginine, displayed emergent antibacterial activity. The hybrid approach of using the drug–peptide complex showed distinctive modes of action and faster killing kinetics towards bacterial cells, indicating a promising strategy for antibacterial therapy (Ratrey et al., 2021).

properties

IUPAC Name

4-tert-butyl-N-[[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23ClN2O2S2/c1-14-19(27-20(24-14)15-5-9-17(22)10-6-15)13-23-28(25,26)18-11-7-16(8-12-18)21(2,3)4/h5-12,23H,13H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ROTDUXLHZMUQEW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)CNS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23ClN2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

435.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(tert-butyl)-N-{[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.